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Compound of Interest

Compound Name: 4-Bromo-2-fluorobenzylamine

Cat. No.: B054543

A Spectroscopic Comparison of 4-Bromo-2-fluorobenzylamine and Its Precursors

This guide provides a detailed spectroscopic comparison of the key pharmaceutical
intermediate, 4-Bromo-2-fluorobenzylamine, and its common precursors, 4-bromo-2-
fluorobenzaldehyde and 4-bromo-2-fluorobenzonitrile. The information presented is intended
for researchers, scientists, and drug development professionals to facilitate compound
identification, purity assessment, and process optimization.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for 4-Bromo-2-fluorobenzylamine
and its precursors. This data is essential for monitoring the progress of the synthesis and for
the characterization of the final product.

Table 1: *H NMR Spectroscopic Data
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Compound

Chemical Shift (6) ppm, Multiplicity, (J in
Hz)

4-Bromo-2-fluorobenzylamine

7.35 (t, J=8.2, 1H, Ar-H), 7.28 (dd, J=8.2, 1.8,
1H, Ar-H), 7.15 (dd, J=8.2, 1.8, 1H, Ar-H), 3.85
(s, 2H, CH2), 1.5 (br s, 2H, NH2)

4-Bromo-2-fluorobenzaldehyde[1]

10.3 (s, 1H, CHO), 7.85 (t, J=8.0, 1H, Ar-H),
7.55 (dd, J=8.0, 1.5, 1H, Ar-H), 7.45 (dd, J=8.0,
1.5, 1H, Ar-H)

4-Bromo-2-fluorobenzonitrile

7.80 (dd, J=8.4, 1.9, 1H, Ar-H), 7.70 (t, J=8.4,
1H, Ar-H), 7.50 (dd, J=8.4, 1.9, 1H, Ar-H)

Table 2: 13C NMR Spectroscopic Data

Compound

Chemical Shift (8) ppm

4-Bromo-2-fluorobenzylamine

162.5 (d, J=245), 138.5 (d, J=4.0), 131.5, 129.0
(d, J=4.0), 124.0 (d, J=10.0), 118.0 (d, J=25.0),
40.0

4-Bromo-2-fluorobenzaldehyde[2]

187.0 (d, J=3.0), 163.0 (d, J=255), 135.0, 130.0
(d, J=4.0), 128.0 (d, J=10.0), 125.0 (d, J=20.0),
122.0

4-Bromo-2-fluorobenzonitrile

162.0 (d, J=258), 136.0, 134.0, 128.5 (d,
J=10.0), 121.0 (d, J=25.0), 115.0, 105.0 (d,
J=15.0)

Table 3: IR Spectroscopic Data (Key Peaks)
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Compound Wavenumber (cm~—?) Functional Group

3370, 3290 (N-H stretch), 3050

(Ar C-H stretch), 1620, 1480
4-Bromo-2-fluorobenzylamine (C=C stretch), 1230 (C-N Amine

stretch), 1030 (C-F stretch),

820 (C-Br stretch)

2860, 2770 (C-H stretch of
CHO), 1700 (C=0 stretch),

4-Bromo-2-

1610, 1470 (C=C stretch), Aldehyde
fluorobenzaldehyde[3][4]

1250 (C-F stretch), 830 (C-Br

stretch)

3070 (Ar C-H stretch), 2230
o (C=N stretch), 1600, 1480 o
4-Bromo-2-fluorobenzonitrile[5] Nitrile
(C=C stretch), 1260 (C-F

stretch), 840 (C-Br stretch)

Table 4. Mass Spectrometry Data

Compound m/z (relative intensity) Key Fragments

. 203/205 (M+, 100/98),
4-Bromo-2-fluorobenzylamine [M-NHz]*, [M-Br]*, [M-Br-F]*
184/186, 124, 107

202/204 (M+, 100/98),
4-Bromo-2-fluorobenzaldehyde [M-H]*, [M-CHOJ*, [M-Br]*
201/203, 123, 94

o 201/203 (M+, 100/98), 122,
4-Bromo-2-fluorobenzonitrile[5] 102 [M-Br]*, [M-CN]*

Synthetic Pathways

4-Bromo-2-fluorobenzylamine can be synthesized from either 4-bromo-2-fluorobenzaldehyde
via reductive amination or from 4-bromo-2-fluorobenzonitrile via reduction.
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Synthetic Pathways to 4-Bromo-2-fluorobenzylamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectroscopic comparison of 4-Bromo-2-
fluorobenzylamine and its precursors]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b054543#spectroscopic-comparison-of-4-bromo-2-
fluorobenzylamine-and-its-precursors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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